Cas no 97985-66-5 (3-(3-bromophenyl)prop-2-enal)

3-(3-bromophenyl)prop-2-enal structure
3-(3-bromophenyl)prop-2-enal structure
Product Name:3-(3-bromophenyl)prop-2-enal
CAS No:97985-66-5
MF:C9H7BrO
MW:211.055281877518
MDL:MFCD00996500
CID:61925
PubChem ID:5823756
Update Time:2025-09-22

3-(3-bromophenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

    • (E)-3-(3-Bromophenyl)acrylaldehyde
    • trans-3-Bromocinnamaldehyde
    • (E)-3-(3-Bromophenyl)-2-propenal
    • 3-(3-BROMOPHENYL)ACRYLALDEHYDE
    • 3-Bromocinnamaldehyde
    • m-Bromzimtaldehyd
    • (2E)-3-(3-bromophenyl)prop-2-enal
    • 3-(3-Bromophenyl)propenal
    • AMBZ0232
    • QICJGJJHIQBWJR-DUXPYHPUSA-N
    • (E)-3-(3-Bromo-phenyl)-propenal
    • FCH2575977
    • FCH1317924
    • AM85992
    • AX8137262
    • AX8078358
    • ST2410347
    • AB0022448
    • W3315
    • Z3561
    • 985B665
    • (2E)-3-(3-Bromophenyl)-2-propenal (ACI)
    • 2-Propenal, 3-(3-bromophenyl)-, (E)- (ZCI)
    • (E)-3-Bromocinnamaldehyde
    • 3-(3-bromophenyl)prop-2-enal
    • 2-Propenal, 3-(3-bromophenyl)-, (2E)-
    • 97985-66-5
    • SCHEMBL1191454
    • AKOS005133595
    • XDA98566
    • 15185-59-8
    • MFCD00996500
    • 3-(3-Bromophenyl)-2-propenal; m-Bromocinnamaldehyde
    • (E)-3-(3-bromophenyl)prop-2-enal
    • EN300-1246896
    • J-501887
    • BS-52020
    • MDL： MFCD00996500
    • Inchi： 1S/C9H7BrO/c10-9-5-1-3-8(7-9)4-2-6-11/h1-7H/b4-2+
    • InChI Key： QICJGJJHIQBWJR-DUXPYHPUSA-N
    • SMILES： C(/C1C=CC=C(Br)C=1)=C\C=O

Computed Properties

  • Exact Mass: 209.96800
  • Monoisotopic Mass: 209.96803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.466
  • Boiling Point: 309.7 °C at 760 mmHg
  • Flash Point: 309.7 °C at 760 mmHg
  • PSA: 17.07000
  • LogP: 2.66120

3-(3-bromophenyl)prop-2-enal Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • Storage Condition：Inert atmosphere,Store in freezer, under -20°C

3-(3-bromophenyl)prop-2-enal Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

3-(3-bromophenyl)prop-2-enal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019110112-5g
(E)-3-(3-Bromophenyl)acrylaldehyde
 97985-66-5 95%
5g
 $826.20 2023-08-31
Alichem
A019110112-10g
(E)-3-(3-Bromophenyl)acrylaldehyde
 97985-66-5 95%
10g
 $870.26 2023-08-31
Alichem
A019110112-25g
(E)-3-(3-Bromophenyl)acrylaldehyde
 97985-66-5 95%
25g
 $1579.00 2023-08-31
abcr
AB449550-250 mg
3-(3-Bromophenyl)acrylaldehyde, 95%; .
 97985-66-5 95%
250MG
 €163.90 2022-03-24
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RI601-1g
3-(3-bromophenyl)prop-2-enal
 97985-66-5 95+%
1g
 1351.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RI601-50mg
3-(3-bromophenyl)prop-2-enal
 97985-66-5 95+%
50mg
 216.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RI601-200mg
3-(3-bromophenyl)prop-2-enal
 97985-66-5 95+%
200mg
 508.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RI601-5g
3-(3-bromophenyl)prop-2-enal
 97985-66-5 95+%
5g
 4054.0CNY 2021-07-14
abcr
AB449550-1g
3-(3-Bromophenyl)acrylaldehyde, 95%; .
 97985-66-5 95%
1g
 €309.50 2025-08-06
Enamine
EN300-1246896-0.05g
3-(3-bromophenyl)prop-2-enal
 97985-66-5
0.05g
 $660.0 2023-06-08

3-(3-bromophenyl)prop-2-enal Production Method

Production Method 1

32507-45-2 32507-45-2
97985-66-5 97985-66-5
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: 2,2′-Dipyridyl disulfide Solvents: Acetone ;  18 h, rt
Reference
Regioselective Disulfide-Catalyzed Photocatalytic Oxidative Cleavage of 1-Arylbutadienes to Cinnamaldehydes
Fernandes, Rodney A. ; Kumar, Praveen; Bhowmik, Amit; Gorve, Dnyaneshwar A., Organic Letters, 2022, 24(19), 3435-3439

Production Method 2

32507-45-2 32507-45-2
97985-66-5 97985-66-5
Reaction Conditions
1.1 Reagents: Oxygen ,  Ferric sulfate hydrate Solvents: Acetonitrile ,  Water ;  rt → 45 °C; 21 h, 45 °C
Reference
Iron(III)/O2-Mediated Regioselective Oxidative Cleavage of 1-Arylbutadienes to Cinnamaldehydes
Bhowmik, Amit; Fernandes, Rodney A., Organic Letters, 2019, 21(22), 9203-9207

Production Method 3

86610-62-0 86610-62-0
97985-66-5 97985-66-5
Reaction Conditions
1.1 Reagents: Dipyridinium dichromate Solvents: Dichloromethane ;  24 h, 25 °C
Reference
Highly Enantioselective Synthesis of Functionalized Glutarimide Using Oxidative N-Heterocyclic Carbene Catalysis: A Formal Synthesis of (-)-Paroxetine
Porey, Arka; Santra, Surojit; Guin, Joyram, Journal of Organic Chemistry, 2019, 84(9), 5313-5327

Production Method 4

3132-99-8 3132-99-8
97985-66-5 97985-66-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  25 °C; overnight, rt
1.2 Reagents: Acetic acid Solvents: Water ;  neutralized, rt
Reference
Production of myxopyronin and its derivatives by mutasynthesis employing a genetically modified myxopyronin genes
, World Intellectual Property Organization, , ,

Production Method 5

3132-99-8 3132-99-8
97985-66-5 97985-66-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  rt
Reference
Synthesis of N-Vinyl Cinnamaldehyde Nitrones through Atropisomeric Quinoxaline-Derived N,N,O-Ligand-Promoted Chan-Lam Reaction
Chen, Hao; Wei, Cui; Pang, Guang-Li; Liang, Cui; Mo, Dong-Liang ; et al, Organic Letters, 2022, 24(32), 6013-6017

Production Method 6

3132-99-8 3132-99-8
1099-45-2 1099-45-2
97985-66-5 97985-66-5
Reaction Conditions
1.1 -
1.2 Reagents: Diisobutylaluminum hydride
1.3 Reagents: Manganese oxide (MnO2)
Reference
Secondary amine-catalyzed [3 + 3] benzannulation to access polysubstituted benzenes through iminium activation
Jiang, Lin; Li, Hang; Zhou, Jiang-Feng; Yuan, Ming-Wei; Li, Hong-Li; et al, Synthetic Communications, 2018, 48(3), 336-343

Production Method 7

3132-99-8 3132-99-8
2136-75-6 2136-75-6
97985-66-5 97985-66-5
Reaction Conditions
1.1 Solvents: Toluene ;  50 °C
Reference
Synergistic catalysis: cis-cyclopropanation of benzoxazoles
Meazza, Marta; Light, Mark E.; Mazzanti, Andrea; Rios, Ramon, Chemical Science, 2016, 7(2), 984-988

Production Method 8

97985-66-5 97985-66-5
Reaction Conditions
Reference
One-Pot, Four-Step Organocatalytic Asymmetric Synthesis of Functionalized Nitrocyclopropanes
Zaghi, Anna; Bernardi, Tatiana; Bertolasi, Valerio; Bortolini, Olga; Massi, Alessandro; et al, Journal of Organic Chemistry, 2015, 80(18), 9176-9184

Production Method 9

86610-62-0 86610-62-0
97985-66-5 97985-66-5
Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: Hexane ,  Ethyl acetate ;  1 - 4 h, rt
Reference
Titanium-Catalyzed Intermolecular Hydroaminoalkylation of Conjugated Dienes
Preuss, Till; Saak, Wolfgang; Doye, Sven, Chemistry - A European Journal, 2013, 19(12), 3833-3837

Production Method 10

86610-62-0 86610-62-0
97985-66-5 97985-66-5
Reaction Conditions
1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  rt
Reference
Emission Wavelength Prediction of a Full-Color-Tunable Fluorescent Core Skeleton, 9-Aryl-1,2-dihydropyrrolo[3,4-b]indolizin-3-one
Kim, Eunha; Koh, Minseob; Lim, Byung Joon; Park, Seung Bum, Journal of the American Chemical Society, 2011, 133(17), 6642-6649

Production Method 11

210115-30-3 210115-30-3
97985-66-5 97985-66-5
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid ,  Oxygen Catalysts: tert-Butyl nitrite ,  Bis(benzonitrile)dichloropalladium Solvents: tert-Butanol ,  Mesitylene ;  8 h, 1 atm, 25 °C
1.2 Solvents: Water ;  25 °C
Reference
Dehydrogenative Synthesis of Linear α,β-Unsaturated Aldehydes with Oxygen at Room Temperature Enabled by tBuONO
Wang, Mei-Mei; Ning, Xiao-Shan; Qu, Jian-Ping; Kang, Yan-Biao, ACS Catalysis, 2017, 7(6), 4000-4003

Production Method 12

210115-30-3 210115-30-3
97985-66-5 97985-66-5
Reaction Conditions
1.1 Reagents: Tempo Catalysts: 1,10-Phenanthroline ,  Iron chloride (FeCl3) Solvents: Chlorobenzene ;  12 h, 120 °C
Reference
Iron-Catalyzed α,β-Dehydrogenation of Carbonyl Compounds
Zhang, Xiao-Wei; Jiang, Guo-Qing; Lei, Shu-Hui; Shan, Xiang-Huan; Qu, Jian-Ping ; et al, Organic Letters, 2021, 23(5), 1611-1615

Production Method 13

3132-99-8 3132-99-8
2136-75-6 2136-75-6
97985-66-5 97985-66-5
Reaction Conditions
1.1 Solvents: Toluene ;  overnight, 80 °C
Reference
Potent inhibition of nicotinamide N-methyltransferase by alkene-linked bisubstrate mimics bearing electron deficient aromatics
Gao, Yongzhi; van Haren, Matthijs J. ; Buijs, Ned; Innocenti, Paolo; Zhang, Yurui; et al, Journal of Medicinal Chemistry, 2021, 64(17), 12938-12963

Production Method 14

3132-99-8 3132-99-8
97985-66-5 97985-66-5
Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Copper oxide (CuO) (supported on magnesium exchanged zeolite-Y) Solvents: Ethanol ;  10 h, 100 °C
Reference
Dehydrogenation of ethanol over CuO-Mg-Y for cross-aldol condensation with aryl aldehydes
Biswas, Subir; Baruah, Manash J.; Gogoi, Gautam; Hoque, Nazimul; Lee, Seonghwan; et al, Microporous and Mesoporous Materials, 2022, 336,

Production Method 15

3132-99-8 3132-99-8
2136-75-6 2136-75-6
97985-66-5 97985-66-5
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  16 h, 70 °C
Reference
Enantioselective conjugate addition of malonates to α,β-unsaturated aldehydes catalysed by 4-oxalocrotonate tautomerase
Yu, Ming-Zhu; Chen, Kai-Yue; Zhang, Yi-Bin; Zhang, Chang-Xuan; Xiang, Zheng, Organic & Biomolecular Chemistry, 2023, 21(10), 2086-2090

Production Method 16

3132-99-8 3132-99-8
62942-43-2 62942-43-2
97985-66-5 97985-66-5
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  rt; 92 h, rt
Reference
Visible-light excitation of iminium ions enables the enantioselective catalytic β-alkylation of enals
Silvi, Mattia; Verrier, Charlie; Rey, Yannick P.; Buzzetti, Luca; Melchiorre, Paolo, Nature Chemistry, 2017, 9(9), 868-873

Production Method 17

3132-99-8 3132-99-8
97985-66-5 97985-66-5
Reaction Conditions
1.1 Reagents: 1,1,1,3,3,3-Hexafluoro-2-propanol ,  Water Solvents: Acetonitrile ;  rt
Reference
Electrochemical Formation of Cinnamaldehyde by the Electrolyte System N,N-Diisopropylethylamine and 1,1,1,3,3,3-Hexafluoropropan-2-ol
Imada, Yasushi; Okada, Yohei; Chiba, Kazuhiro, ChemElectroChem, 2020, 7(7), 1619-1622

Production Method 18

3132-99-8 3132-99-8
97985-66-5 97985-66-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  25 °C; overnight, 25 °C
1.2 Reagents: Acetic acid ;  neutralized
Reference
Advanced Mutasynthesis Studies on the Natural α-Pyrone Antibiotic Myxopyronin from Myxococcus fulvus
Sahner, J. Henning; Sucipto, Hilda; Wenzel, Silke C.; Groh, Matthias; Hartmann, Rolf W.; et al, ChemBioChem, 2015, 16(6), 946-953

Production Method 19

3132-99-8 3132-99-8
2136-75-6 2136-75-6
97985-66-5 97985-66-5
Reaction Conditions
1.1 Solvents: Dichloromethane ;  rt
Reference
Palladium-Catalyzed [5 + 2] Annulation of Vinylethylene Carbonates with Barbiturate-Derived Alkenes
Gao, Xing ; Zhu, Dongyu; Chen, Yuehua; Deng, Hao; Jiang, Feng; et al, Organic Letters, 2020, 22(18), 7158-7163

Production Method 20

141-82-2 141-82-2
3132-99-8 3132-99-8
97985-66-5 97985-66-5
Reaction Conditions
1.1 Reagents: Piperidine Solvents: Acetic acid ;  rt; 2.5 min
1.2 Reagents: Triethylamine ,  Ethyl chloroformate Solvents: Tetrahydrofuran ;  -7 °C; 1 h, -7 °C; -7 °C → rt
1.3 Reagents: Methanol ,  Sodium borohydride ;  0 °C; 12 h, 25 °C
1.4 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ;  12 h, 25 °C
Reference
De novo synthesis of functionalized 1,3-enynes and extended conjugated molecular systems
Rao, Maddali L. N.; Dasgupta, Priyabrata; Murty, Venneti N., RSC Advances, 2015, 5(32), 24834-24845

3-(3-bromophenyl)prop-2-enal Raw materials

3-(3-bromophenyl)prop-2-enal Preparation Products

3-(3-bromophenyl)prop-2-enal Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:97985-66-5)3-(3-bromophenyl)prop-2-enal
Order Number:A1198558
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:37
Price ($):459.0/180.0
Email:sales@amadischem.com

3-(3-bromophenyl)prop-2-enal Related Literature

97985-66-5 (3-(3-bromophenyl)prop-2-enal) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:97985-66-5)3-(3-bromophenyl)prop-2-enal
A1198558
Purity:99%/99%
Quantity:5g/1g
Price ($):459.0/180.0
Email